Cas no 1780962-36-8 (1-(3-bromopyridin-4-yl)cyclopropan-1-ol)

• Product Name: 1-(3-bromopyridin-4-yl)cyclopropan-1-ol
• CAS No: 1780962-36-8
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6258029
• PubChem ID: 84783304
• Update Time: 2025-05-23

1-(3-bromopyridin-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)cyclopropan-1-ol
• 1780962-36-8
• EN300-1907310

• Inchi： 1S/C8H8BrNO/c9-7-5-10-4-1-6(7)8(11)2-3-8/h1,4-5,11H,2-3H2
• InChI Key： WXRZZLUWBJVVGS-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC1)O

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(3-bromopyridin-4-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(3-bromopyridin-4-yl)cyclopropan-1-ol (CAS No. 1780962-36-8)

In the realm of organic chemistry and pharmaceutical research, 1-(3-bromopyridin-4-yl)cyclopropan-1-ol (CAS No. 1780962-36-8) has emerged as a compound of significant interest. This molecule, characterized by its unique bromopyridine and cyclopropanol moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are keen to understand its synthesis, properties, and utility, especially in the context of small molecule therapeutics and heterocyclic chemistry.

The structural complexity of 1-(3-bromopyridin-4-yl)cyclopropan-1-ol makes it a valuable intermediate in the synthesis of more complex molecules. Its bromine substituent offers a reactive site for further functionalization, while the cyclopropanol group introduces steric and electronic effects that can influence the biological activity of derived compounds. This dual functionality aligns with current trends in fragment-based drug design, where modular building blocks are used to optimize pharmacokinetic properties.

Recent advancements in AI-driven molecular modeling have spurred interest in compounds like 1-(3-bromopyridin-4-yl)cyclopropan-1-ol. Computational tools now enable researchers to predict its reactivity and interactions with biological targets, accelerating the discovery of novel enzyme inhibitors or receptor modulators. Searches for "bromopyridine derivatives in drug discovery" or "cyclopropanol applications in medicinal chemistry" reflect the growing demand for specialized knowledge in this niche.

From a synthetic perspective, the preparation of 1-(3-bromopyridin-4-yl)cyclopropan-1-ol often involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions. These methods are frequently discussed in forums and publications focusing on green chemistry and atom economy, as researchers seek sustainable pathways to such intermediates. The compound’s stability under various conditions also makes it a candidate for high-throughput screening libraries.

Beyond pharmaceuticals, 1-(3-bromopyridin-4-yl)cyclopropan-1-ol has potential applications in agrochemicals and functional materials. Its pyridine ring is a common motif in pesticides, while the cyclopropane unit may contribute to novel polymers with tailored properties. Queries like "bromopyridine in material science" highlight interdisciplinary interest in this compound.

Quality control and analytical characterization of 1-(3-bromopyridin-4-yl)cyclopropan-1-ol rely heavily on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and consistency, critical for reproducible research outcomes. Discussions on "analytical validation of heterocyclic compounds" often reference such protocols.

In summary, 1-(3-bromopyridin-4-yl)cyclopropan-1-ol (CAS No. 1780962-36-8) represents a versatile scaffold with broad relevance in modern chemistry. Its dual functional groups, synthetic accessibility, and applicability across industries position it as a focal point for innovation. As search trends indicate, the scientific community continues to explore its untapped potential, driven by advancements in computational chemistry and precision synthesis.